(2E)-2-(1,3-benzothiazol-2-yl)-3-[(2,4-dimethoxyphenyl)amino]prop-2-enenitrile

• IUPAC Name: (E)-2-(1,3-benzothiazol-2-yl)-3-(2,4-dimethoxyanilino)prop-2-enenitrile
• InChI: InChI=1S/C18H15N3O2S/c1-22-13-7-8-14(16(9-13)23-2)20-11-12(10-19)18-21-15-5-3-4-6-17(15)24-18/h3-9,11,20H,1-2H3/b12-11+
• InChI Key: AQIGLVNVLCFKJP-VAWYXSNFSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)NC=C(C#N)C2=NC3=CC=CC=C3S2)OC
• Isomeric SMILES: COC1=CC(=C(C=C1)N/C=C(\C#N)/C2=NC3=CC=CC=C3S2)OC
• Molecular Formula: C18H15N3O2S
• Molecular Weight: 337.4 g/mol

Description

(2E)-2-(1,3-benzothiazol-2-yl)-3-[(2,4-dimethoxyphenyl)amino]prop-2-enenitrile, also known as DMABN, is a chemical compound that has been extensively studied for its potential applications in scientific research. DMABN is a nitrile derivative that has been shown to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Scientific Research Applications

Therapeutic Potential of Benzothiazoles

Benzothiazole derivatives exhibit a broad spectrum of biological activities, including antimicrobial, analgesic, anti-inflammatory, and antidiabetic activities. Their simple structural moiety, particularly 2-arylbenzothiazoles, has been identified as potential antitumor agents. The benzothiazole nucleus is significant in drug discovery due to its capability to bind various biomolecules, making it a key component in developing therapies for diverse diseases, especially cancer. The structural simplicity and ease of synthesis of benzothiazole derivatives allow for the creation of chemical libraries that could aid in discovering new therapeutic entities (Kamal, Hussaini Syed, & Malik Mohammed, 2015).

Antioxidant and Anti-inflammatory Applications

Research on benzofused thiazole derivatives has shown significant antioxidant and anti-inflammatory activities. These derivatives were synthesized and tested for their potential as alternative agents to existing treatments. In vitro studies demonstrated distinct anti-inflammatory activities compared to standard references, and all tested compounds showed potential antioxidant activity against reactive species. This indicates that benzothiazole derivatives could serve as a template for developing new anti-inflammatory and antioxidant agents (Raut et al., 2020).

Role in Medicinal Chemistry

The benzothiazole scaffold is crucial in medicinal chemistry due to its varied biological activities and low toxicity. Its derivatives have shown promise in treating a wide range of conditions, including viral, microbial, diabetic, and cancerous diseases. The versatility of benzothiazole compounds, evidenced by their pharmacological activities such as anti-viral, anti-microbial, anti-diabetic, and especially anti-tumor and anti-inflammatory, underscores their importance in developing new therapeutic agents (Bhat & Belagali, 2020).